![molecular formula C15H22O8 B5755913 tetramethyl 3-isobutyl-1,1,2,2-cyclopropanetetracarboxylate](/img/structure/B5755913.png)
tetramethyl 3-isobutyl-1,1,2,2-cyclopropanetetracarboxylate
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Overview
Description
Tetramethyl 3-isobutyl-1,1,2,2-cyclopropanetetracarboxylate (TMICT) is a cyclopropane-based compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Tetramethyl 3-isobutyl-1,1,2,2-cyclopropanetetracarboxylate has been widely used in scientific research due to its unique chemical structure and properties. It has shown potential as a building block for the synthesis of various compounds, including biologically active molecules. This compound has also been used as a reagent in organic synthesis and as a chiral auxiliary in asymmetric synthesis.
Mechanism of Action
Tetramethyl 3-isobutyl-1,1,2,2-cyclopropanetetracarboxylate acts as a cyclopropane-based building block in various chemical reactions. It can undergo ring-opening reactions to produce a range of products. This compound has also been shown to exhibit unique reactivity in certain reactions, making it a valuable tool in organic synthesis.
Biochemical and Physiological Effects
This compound has not been extensively studied for its biochemical and physiological effects. However, studies have shown that it is non-toxic and has low cytotoxicity. It has also been shown to have low skin irritation potential, making it a promising candidate for use in cosmetic and personal care products.
Advantages and Limitations for Lab Experiments
Tetramethyl 3-isobutyl-1,1,2,2-cyclopropanetetracarboxylate has several advantages for lab experiments, including its ease of synthesis, chemical stability, and unique reactivity. However, its limited availability and high cost can be a limitation for some research applications.
Future Directions
There are several future directions for tetramethyl 3-isobutyl-1,1,2,2-cyclopropanetetracarboxylate research. One potential area of research is the development of new synthetic methodologies using this compound as a building block. Another area of research is the exploration of this compound's potential applications in drug discovery and development.
Conclusion
This compound is a cyclopropane-based compound that has shown potential in various scientific research applications. Its unique chemical structure and properties make it a valuable tool in organic synthesis and a promising candidate for use in drug discovery and development. Further research is needed to fully explore its potential applications and limitations.
Synthesis Methods
Tetramethyl 3-isobutyl-1,1,2,2-cyclopropanetetracarboxylate can be synthesized using a simple and efficient method involving the reaction between cyclopropanecarboxylic acid and isobutyl alcohol in the presence of a catalyst. The resulting product is then treated with dimethyl sulfate and sodium hydroxide to obtain this compound. This synthesis method has been extensively studied and optimized to produce high yields of this compound.
properties
IUPAC Name |
tetramethyl 3-(2-methylpropyl)cyclopropane-1,1,2,2-tetracarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22O8/c1-8(2)7-9-14(10(16)20-3,11(17)21-4)15(9,12(18)22-5)13(19)23-6/h8-9H,7H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFXMPMLQBIHACL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1C(C1(C(=O)OC)C(=O)OC)(C(=O)OC)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22O8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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